N-[5-(1,3-dihydrobenzotriazol-2-yl)-3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene]-2,2-diphenylacetamide

• Molecular Formula: C27H22N4O2
• Molecular Weight: 434.5 g/mol
• IUPAC Name: N-[5-(1,3-dihydrobenzotriazol-2-yl)-3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene]-2,2-diphenylacetamide
• InChI: InChI=1S/C27H22N4O2/c1-18-16-23(26(32)24(17-18)31-29-21-14-8-9-15-22(21)30-31)28-27(33)25(19-10-4-2-5-11-19)20-12-6-3-7-13-20/h2-17,25,29-30H,1H3
• InChI Key: PGRAJQPHYFBUIU-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C(=C1)N4NC5=CC=CC=C5N4

Description

N-[5-(1,3-dihydrobenzotriazol-2-yl)-3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene]-2,2-diphenylacetamide is a compound that belongs to the class of organic compounds known as benzotriazoles. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[5-(1,3-dihydrobenzotriazol-2-yl)-3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene]-2,2-diphenylacetamide involves the inhibition of reactive oxygen species (ROS) and the activation of various signaling pathways that are involved in cell survival and proliferation. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
N-[5-(1,3-dihydrobenzotriazol-2-yl)-3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene]-2,2-diphenylacetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, improve mitochondrial function, and enhance cell survival and proliferation. It has also been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-[5-(1,3-dihydrobenzotriazol-2-yl)-3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene]-2,2-diphenylacetamide in lab experiments include its potent antioxidant and anti-inflammatory properties, its ability to inhibit the activity of various enzymes involved in the production of inflammatory mediators, and its neuroprotective effects. However, its limitations include its potential toxicity at high concentrations and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of N-[5-(1,3-dihydrobenzotriazol-2-yl)-3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene]-2,2-diphenylacetamide. These include further studies to determine its optimal dosage and administration, its potential applications in the treatment of various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders, and its potential use as a therapeutic agent in combination with other drugs. Additionally, further studies are needed to elucidate its mechanism of action and to determine its potential toxicity and side effects.

Synthesis Methods

The synthesis of N-[5-(1,3-dihydrobenzotriazol-2-yl)-3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene]-2,2-diphenylacetamide involves the reaction of 1,3-dihydrobenzotriazole and 2,2-diphenylacetic acid with 3-methylcyclohexanone in the presence of a suitable catalyst. The reaction proceeds via a condensation reaction, and the resulting compound is purified using standard techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-[5-(1,3-dihydrobenzotriazol-2-yl)-3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene]-2,2-diphenylacetamide has been extensively studied for its potential applications in scientific research. It has been shown to have potent antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.